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Compound of Interest

Compound Name: NSC-65847

Cat. No.: B15563967

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of a stock solution of NSC-
65847, a dual inhibitor of viral and Streptococcus pneumoniae neuraminidase. Adherence to
these guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Chemical Properties and Storage

A summary of the relevant properties and storage conditions for NSC-65847 is provided in the

table below.
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Property Value Reference
Molecular Formula C34H26N6Na4013S4 [1]
Molecular Weight 946.81 g/mol [1]
Solubility Soluble in DMSO [2]

0 - 4°C for short term (days to
Storage of Dry Powder weeks), -20°C for long term [2]

(months to years)

Information not explicitly
) available, but generally -20°C
Stock Solution Storage )
or -80°C is recommended for

DMSO stock solutions.

Safety Precautions

Before handling NSC-65847, it is essential to review the Safety Data Sheet (SDS) and adhere
to standard laboratory safety practices.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,
gloves, and a lab coat.[3][4][5]

» Handling: Avoid inhalation of dust and direct contact with skin and eyes.[3][4][6] In case of
contact, flush the affected area with copious amounts of water.[4][5]

o Work Area: Handle the compound in a well-ventilated area, preferably in a chemical fume
hood.[3]

Experimental Protocol: Preparation of a 10 mM NSC-
65847 Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of NSC-65847 in dimethyl
sulfoxide (DMSO). For cell-based assays, it is recommended to prepare a stock solution at a
concentration at least 1000 times higher than the final working concentration.[1]

Materials:
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o NSC-65847 powder

e Anhydrous/molecular sieve-treated DMSO
 Sterile microcentrifuge tubes or vials

o Calibrated balance

o Vortex mixer

o Pipettes and sterile filter tips

Procedure:

o Equilibration: Allow the vial of NSC-65847 powder to equilibrate to room temperature before
opening to prevent condensation.

e Weighing: Accurately weigh the desired amount of NSC-65847 powder in a sterile
microcentrifuge tube.

o Calculation Example: To prepare 1 mL of a 10 mM stock solution, you will need:
= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 946.81 g/mol = 9.4681 mg

» Dissolution: Add the calculated volume of DMSO to the microcentrifuge tube containing the
NSC-65847 powder.

e Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming (e.g.,
in a 37°C water bath) may be used to aid dissolution if necessary. Visually inspect the
solution to ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C in a dark, dry place.

Visualizations
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Experimental Workflow for NSC-65847 Stock Solution
Preparation
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Caption: Workflow for preparing NSC-65847 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Application Notes and Protocols: Preparation of NSC-
65847 Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15563967#how-to-prepare-nsc-65847-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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